Cas no 3273-78-7 (4-(4-Amino-3-nitrophenoxy)-2-nitrophenylamine)

• Product Name: 4-(4-Amino-3-nitrophenoxy)-2-nitrophenylamine
• CAS No: 3273-78-7
• MF: C₁₂H₁₀N₄O₅
• MW: 290.231602191925
• CID: 317369
• PubChem ID: 280936
• Update Time: 2025-05-24

4-(4-Amino-3-nitrophenoxy)-2-nitrophenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-3-nitrophenoxy)-2-nitroaniline
• 4,4’-DIAMINO-3,3’-DINITRODIPHENYL ETHER
• 3,3'-dinitro-4,4'-diaminodiphenyl ether
• 4,4'-diamino-3,3'-dinitrodiphenylether
• Bis-<4-amino-3-nitro-phenyl>-aether
• 4-(4-Amino-3-nitrophenoxy)-2-nitrophenylamine
• 3273-78-7
• EU-0000094
• NSC133351
• Oprea1_470457
• AKOS003617688
• 4,4'-diamino-3,3'-dinitrodiphenyl ether
• MLS002920192
• SCHEMBL866003
• NSC-133351
• SR-01000197735-1
• CHEMBL1896564
• DTXSID20299858
• 4,4'-oxybis(2-nitroaniline)
• SR-01000197735
• SMR001797789

• Inchi： 1S/C12H10N4O5/c13-9-3-1-7(5-11(9)15(17)18)21-8-2-4-10(14)12(6-8)16(19)20/h1-6H,13-14H2
• InChI Key： UPUDSFHDZIXLGD-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=C1)[N+](=O)[O-])N)C1=CC=C(C(=C1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 290.06500
• Monoisotopic Mass: 290.065119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 153

Experimental Properties

• Density: 1.541
• Boiling Point: 510.7°Cat760mmHg
• Flash Point: 262.7°C
• Refractive Index: 1.718
• PSA: 152.91000
• LogP: 4.66850

Additional information on 4-(4-Amino-3-nitrophenoxy)-2-nitrophenylamine

Introduction to 4-(4-Amino-3-Nitrophenoxy)-2-Nitrophenylamine (CAS No. 3273-78-7)

4-(4-Amino-3-Nitrophenoxy)-2-Nitrophenylamine, commonly referred to by its CAS number CAS No. 3273-78-7, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes multiple functional groups such as amino and nitro groups, making it highly versatile for different chemical reactions and industrial processes.

The molecular formula of 4-(4-Amino-3-Nitrophenoxy)-2-Nitrophenylamine is C₁₀H₉N₅O₅, and its molecular weight is approximately 291.19 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point of around 160°C. Its solubility in water is moderate, and it exhibits good solubility in common organic solvents such as ethanol and acetone.

Recent studies have highlighted the potential of CAS No. 3273-78-7 in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers have shown promise in applications ranging from aerospace components to electronic devices.

In addition to its role in polymer synthesis, 4-(4-Amino-3-Nitrophenoxy)-2-Nitrophenylamine has also been investigated for its potential in pharmaceutical research. The compound's unique structure allows it to interact with various biological systems, making it a candidate for drug delivery systems and bioactive molecules. Recent experiments have demonstrated its ability to enhance the bioavailability of certain drugs, which could lead to more effective therapeutic treatments.

The synthesis of CAS No. 3273-78-7 involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. The exact synthesis pathway can vary depending on the desired purity and scale of production, but modern techniques such as microwave-assisted synthesis have been employed to improve reaction efficiency and reduce production time.

In terms of safety and handling, 4-(4-Amino-3-Nitrophenoxy)-2-Nitrophenylamine should be treated with care due to its reactive nature. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks. Storage should be in a cool, dry place away from incompatible materials to ensure stability.

The environmental impact of CAS No. 3273-78-7 has also been a topic of recent research interest. Studies have shown that the compound undergoes biodegradation under specific environmental conditions, reducing its persistence in natural systems. However, further research is needed to fully understand its long-term ecological effects and develop strategies for safe disposal.

In conclusion, 4-(4-Amino-3-Nitrophenoxy)-2-Nitrophenylamine (CAS No. 3273-78-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike, driving innovation in materials science, pharmaceuticals, and beyond.